Antimalarial Potency vs. Optimized Prenylated Xanthones
In a head-to-head comparative study of 22 purified xanthones evaluated against chloroquine-resistant Plasmodium falciparum (FcB1 strain), Isocudraniaxanthone B (compound 10) demonstrated an IC₅₀ of 3.2 μg/mL (approximately 9.4 μM) [1]. This places it at an intermediate potency within the tested series—significantly less potent than the most active compounds (calothwaitesixanthone: IC₅₀ ≈1.0 μg/mL; 6-deoxy-γ-mangostin: IC₅₀ ≈1.0 μg/mL) but notably more active than structurally similar inactive xanthones (e.g., 1,3,5-trihydroxyxanthone: IC₅₀ >20 μg/mL) [1]. Critically, Isocudraniaxanthone A (compound 11), a structurally distinct xanthone bearing an alternative prenylation pattern and isolated from the same Garcinia vieillardii source, exhibited a moderately higher potency with an IC₅₀ of 2.3 μg/mL [1]. This 1.4-fold difference in IC₅₀ between the A and B isomers provides a defined SAR baseline for experimental differentiation.
Comparators: ≈1.0 µg/mL
(demethylcalabaxanthone, calothwaitesixanthone, 6-deoxy-γ-mangostin)
3.2-fold lower potency
Reported potency gap supports SAR interpretation
FcB1 strain; [³H]hypoxanthine incorporation; 48 h
| Evidence Dimension | Antiplasmodial activity (IC₅₀) against chloroquine-resistant P. falciparum FcB1 |
|---|---|
| Target Compound Data | IC₅₀ = 3.2 μg/mL (~9.4 μM) |
| Comparator Or Baseline | Isocudraniaxanthone A: IC₅₀ = 2.3 μg/mL; calothwaitesixanthone: IC₅₀ ≈1.0 μg/mL; 1,3,5-trihydroxyxanthone: IC₅₀ >20 μg/mL |
| Quantified Difference | Isocudraniaxanthone B is 1.4-fold less potent than Isocudraniaxanthone A; 3.2-fold less potent than the most active xanthones; >6.3-fold more potent than 1,3,5-trihydroxyxanthone |
| Conditions | Chloroquine-resistant P. falciparum FcB1 strain; [³H]-hypoxanthine incorporation assay; 24-hour incubation |
Why This Matters
This dataset enables researchers to rationally select Isocudraniaxanthone B as a defined potency control compound in SAR studies or to procure a xanthone with a validated intermediate activity window rather than an untested natural product fraction.
- [1] Hay AE, Hélesbeux JJ, Duval O, Labaïed M, Grellier P, Richomme P. Antimalarial xanthones from Calophyllum caledonicum and Garcinia vieillardii. Life Sciences, 2004, 75(25): 3077-3085. DOI: 10.1016/j.lfs.2004.07.009 View Source
